Cas no 90711-96-9 (2-(1,3-Dioxolan-2-yl)acetaldehyde)

• Product Name: 2-(1,3-Dioxolan-2-yl)acetaldehyde
• CAS No: 90711-96-9
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1005242
• PubChem ID: 14359030
• Update Time: 2025-10-29

2-(1,3-Dioxolan-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)acetaldehyde
• [1,3]DIOXOLAN-2-YL-ACETALDEHYDE
• 90711-96-9
• DTXSID40559325
• SY346082
• EN300-369197
• AKOS006325670
• (1,3-Dioxolan-2-yl)acetaldehyde
• MFCD11505973
• SCHEMBL10453268
• E89301
• DB-329053

• Inchi： 1S/C5H8O3/c6-2-1-5-7-3-4-8-5/h2,5H,1,3-4H2
• InChI Key： ZOTGJAVQDFWABL-UHFFFAOYSA-N
• SMILES： O1CCOC1CC=O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(1,3-Dioxolan-2-yl)acetaldehyde

Professional Introduction to 2-(1,3-Dioxolan-2-yl)acetaldehyde (CAS No. 90711-96-9)

2-(1,3-Dioxolan-2-yl)acetaldehyde, a compound with the chemical formula C₆H₈O₃, is a significant molecule in the field of organic chemistry and pharmaceutical research. Its CAS number, 90711-96-9, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structure of 2-(1,3-Dioxolan-2-yl)acetaldehyde features a dioxolane ring attached to an acetaldehyde moiety, which contributes to its reactivity and utility in various chemical transformations.

The dioxolane ring, a five-membered oxygen-containing heterocycle, is known for its stability and ability to participate in nucleophilic substitution reactions. This characteristic makes 2-(1,3-Dioxolan-2-yl)acetaldehyde a valuable intermediate in the synthesis of more complex molecules. The acetaldehyde group, on the other hand, is a reactive aldehyde functionality that can undergo condensation reactions, oxidation, or reduction to form diverse derivatives. These properties make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate dioxolane rings due to their potential biological activity. Studies have shown that dioxolane-containing compounds can exhibit various therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. The acetaldehyde moiety further enhances the compound's pharmacological profile by allowing for the introduction of additional functional groups that can modulate biological activity.

One of the most exciting applications of 2-(1,3-Dioxolan-2-yl)acetaldehyde is in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block to create new drugs that target specific diseases. For instance, derivatives of 2-(1,3-Dioxolan-2-yl)acetaldehyde have been investigated for their potential use in treating neurological disorders. The dioxolane ring's ability to interact with biological targets while maintaining structural integrity makes it an attractive scaffold for drug design.

The compound's reactivity also makes it useful in industrial applications. In synthetic chemistry, 2-(1,3-Dioxolan-2-yl)acetaldehyde can be used to prepare other functionalized molecules through various reactions such as condensation with amines to form imines or reaction with hydroxylamine to yield oxime derivatives. These transformations are crucial for developing new materials and chemicals with tailored properties.

Recent advancements in computational chemistry have further highlighted the importance of 2-(1,3-Dioxolan-2-yl)acetaldehyde. Molecular modeling studies have demonstrated that this compound can be engineered to enhance its binding affinity to biological targets. By optimizing its structure through computational methods, researchers can predict and design more effective drug candidates. This approach has accelerated the drug discovery process and led to the identification of novel therapeutic agents.

The pharmaceutical industry has also embraced green chemistry principles when working with compounds like 2-(1,3-Dioxolan-2-yl)acetaldehyde. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods have been explored to improve the efficiency of reactions involving this compound. Such innovations align with global initiatives to promote sustainable chemical practices.

Another area where 2-(1,3-Dioxolan-2-yl)acetaldehyde shows promise is in agrochemical research. Derivatives of this compound have been tested for their potential as pesticides or herbicides. The dioxolane ring's stability and reactivity make it an ideal candidate for developing environmentally friendly agrochemicals that are effective yet safe for ecosystems.

In conclusion, 2-(1,3-Dioxolan-2-yl)acetaldehyde (CAS No. 90711-96-9) is a multifunctional compound with significant applications in pharmaceuticals, materials science, and agrochemistry. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable tool for researchers worldwide. As scientific understanding continues to evolve, it is likely that new uses and innovations involving this compound will emerge.